Cas no 494868-92-7 (6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester)
494868-92-7 structure
Product Name:6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester
CAS No:494868-92-7
MF:C13H12O5
MW:248.231384277344
CID:1066908
PubChem ID:67545162
Update Time:2025-04-20
6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester
- Ethyl 4-acetyloxy-1-benzofuran-6-carboxylate
- LTRZBEORJCTYEO-UHFFFAOYSA-N
- ethyl 4-(acetyloxy)benzofuran-6-carboxylate
- DB-220603
- SCHEMBL2813926
- DTXSID20737487
- 494868-92-7
- Ethyl 4-(acetyloxy)-1-benzofuran-6-carboxylate
- Ethyl 4-acetoxybenzofuran-6-carboxylate
-
- MDL： MFCD28359488
- Inchi： 1S/C13H12O5/c1-3-16-13(15)9-6-11-10(4-5-17-11)12(7-9)18-8(2)14/h4-7H,3H2,1-2H3
- InChI Key： LTRZBEORJCTYEO-UHFFFAOYSA-N
- SMILES： O1C=CC2C(=CC(C(=O)OCC)=CC1=2)OC(C)=O
Computed Properties
- Exact Mass: 248.06846
- Monoisotopic Mass: 248.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 65.7Ų
Experimental Properties
- PSA: 65.74
6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539154-5g |
Ethyl 4-acetoxybenzofuran-6-carboxylate |
494868-92-7 | 98% | 5g |
￥12327.00 | 2024-05-11 |
6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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